Cas no 1107658-64-9 (methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate
• CAS No: 1107658-64-9
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5734164
• PubChem ID: 67314850
• Update Time: 2025-10-17

methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2200661
• F2198-4177
• methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate
• 3,5-dicyclopropyl-1h-pyrazole-4-carboxylic acid methyl ester
• AKOS026723276
• QXNHQBHUXJJCEX-UHFFFAOYSA-N
• 1107658-64-9

• Inchi： 1S/C11H14N2O2/c1-15-11(14)8-9(6-2-3-6)12-13-10(8)7-4-5-7/h6-7H,2-5H2,1H3,(H,12,13)
• InChI Key： QXNHQBHUXJJCEX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2CC2)=NNC=1C1CC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55Ų

Additional information on methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate

Methyl 3,5-Dicyclopropyl-1H-Pyrazole-4-Carboxylate (CAS No. 1107658-64-9): An Overview

Methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate (CAS No. 1107658-64-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the class of pyrazole derivatives, which are known for their biological activities and chemical reactivity.

The chemical structure of methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate consists of a pyrazole ring substituted with two cyclopropyl groups at the 3 and 5 positions, and a methyl ester group at the 4-position carboxylic acid. The cyclopropyl groups contribute to the compound's stability and reactivity, while the methyl ester group provides additional functional versatility.

Recent research has highlighted the potential of methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate in drug discovery and development. Studies have shown that this compound exhibits significant biological activity, including anti-inflammatory, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate derivatives can effectively inhibit the growth of cancer cells by targeting specific signaling pathways.

In addition to its pharmaceutical applications, methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate has also been explored for its potential in agrochemicals. Research conducted by agricultural scientists has shown that this compound can enhance crop yield and resistance to pests and diseases. The unique combination of cyclopropyl and pyrazole moieties makes it an attractive candidate for developing novel herbicides and fungicides.

The synthesis of methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate involves several well-established chemical reactions. One common approach is the reaction of cyclopropyl hydrazine with an appropriate carboxylic acid or ester under suitable conditions. This method allows for the efficient production of high-purity compounds with minimal side products. Recent advancements in synthetic chemistry have further optimized this process, making it more accessible for large-scale production.

The physical properties of methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate are well-characterized. It is a white crystalline solid with a melting point ranging from 80 to 82°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various applications where solubility and stability are critical factors.

Safety and environmental considerations are essential when handling methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound to minimize exposure risks.

In conclusion, methyl 3,5-dicyclopropyl-1H-pyrazole-4-carboxylate (CAS No. 1107658-64-9) is a promising compound with a wide range of potential applications in pharmaceuticals and agrochemicals. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.